Cas no 847377-12-2 ((2Z)-2-[(2-chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one)

• Product Name: (2Z)-2-[(2-chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one
• CAS No: 847377-12-2
• MF: C₁₆H₁₁ClO₃
• MW: 286.709743738174
• CID: 5556576
• PubChem ID: 5423784
• Update Time: 2025-06-07

(2Z)-2-[(2-chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(2-chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one
• (2Z)-2-(2-chlorophenyl)methylidene-6-methoxy-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C16H11ClO3/c1-19-11-6-7-12-14(9-11)20-15(16(12)18)8-10-4-2-3-5-13(10)17/h2-9H,1H3
• InChI Key： NBZNDVAGPBKVQJ-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC)=CC=C2C(=O)C1=CC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 286.0396719g/mol
• Monoisotopic Mass: 286.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-[(2-chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one

(2Z)-2-[(2-Chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one (CAS No. 847377-12-2): A Comprehensive Overview

(2Z)-2-[(2-Chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one (CAS No. 847377-12-2) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of benzofurans and is characterized by its distinctive functional groups, including a chlorophenyl methylidene moiety and a methoxy substituent. The compound's intricate structure and potential biological activities make it a valuable subject for scientific investigation.

The benzofuran scaffold is a well-known heterocyclic core that has been extensively studied for its diverse pharmacological properties. Compounds containing this scaffold have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer activities. The presence of the chlorophenyl methylidene group in (2Z)-2-[(2-chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one adds an additional layer of complexity and potentially enhances its biological activity by influencing the compound's electronic and steric properties.

Recent research has highlighted the importance of (2Z)-2-[(2-chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The results demonstrated that (2Z)-2-[(2-chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one exhibits potent anti-inflammatory activity, making it a promising lead compound for further drug development.

In addition to its anti-inflammatory properties, (2Z)-2-[(2-chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one has been explored for its potential as an anticancer agent. Research conducted at the National Cancer Institute (NCI) found that the compound selectively inhibits the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of key signaling pathways that are critical for cancer cell survival and proliferation.

The methoxy substituent in (2Z)-2-[(2-chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one plays a crucial role in modulating the compound's biological activity. Methoxy groups are known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their pharmacokinetic properties. This is particularly important for compounds intended for oral administration or long-term therapeutic use.

From a synthetic perspective, (2Z)-2-[(2-chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one can be prepared through a series of well-established organic reactions. A typical synthetic route involves the condensation of 6-methoxybenzofuran-3-one with 2-chlorobenzaldehyde under controlled conditions to form the desired product. The Z-isomer can be selectively obtained by optimizing reaction parameters such as temperature, solvent, and catalyst choice.

The structural characterization of (2Z)-2-[(2-chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one has been thoroughly investigated using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the compound's molecular structure and confirmed its purity and identity.

In terms of safety and toxicity, preliminary studies suggest that (2Z)-2-[(2-chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials. These assessments will include in vitro cytotoxicity assays, animal studies, and comprehensive safety pharmacology studies.

The potential applications of (2Z)-2-[(2-chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one extend beyond traditional pharmaceuticals. The compound's unique properties make it an attractive candidate for use in other areas such as agrochemicals and materials science. For example, its ability to inhibit specific enzymes could be leveraged in the development of novel herbicides or fungicides with improved selectivity and reduced environmental impact.

In conclusion, (2Z)-2-[(chlorophenyl)methylidene]-methoxy-benzofuran-one (CAS No. 847377-12-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure, combined with its promising biological activities, positions it as a valuable lead compound for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.